3,5-dimethoxy-N-(5-((2-((4-methylthiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[5-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C17H17N5O4S3/c1-9-7-27-15(18-9)19-13(23)8-28-17-22-21-16(29-17)20-14(24)10-4-11(25-2)6-12(5-10)26-3/h4-7H,8H2,1-3H3,(H,18,19,23)(H,20,21,24)
• InChI Key: DSGCXCCREWWAFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C17H17N5O4S3
• Molecular Weight: 451.6 g/mol

Description

3,5-dimethoxy-N-(5-((2-((4-methylthiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C17H17N5O4S3 and its molecular weight is 451.53. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

The compound's derivatives, particularly those containing thiadiazole and benzamide groups, have been synthesized and demonstrated significant in vitro anticancer activity. Studies have shown that these compounds, when synthesized using specific methods like microwave-assisted facile synthesis, exhibit promising anticancer effects against various human cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer. The molecular docking studies suggest a probable mechanism of action, and these compounds have been evaluated for their good oral drug-like behavior and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, indicating potential as effective anticancer agents (Tiwari et al., 2017).

Nematocidal Activity

Compounds containing 1,3,4-thiadiazole amide moiety have shown promising nematocidal activities. Specific derivatives synthesized and evaluated for their nematocidal activities have been found effective against Bursaphelenchus xylophilus, a nematode species. The compounds notably decreased the head swinging, body fluctuation, and body bending frequency of the nematodes, inhibited their respiration, decreased oxygen consumption, and caused fluid leakage, indicating strong nematocidal potential (Liu et al., 2022).

Biological Activity in Heterocyclic Compounds

The 1,3,4-thiadiazole core in the compound's structure is commonly used as a pharmacological scaffold in medicinal chemistry due to its significant biological activities. Studies have shown that the 1,3,4-thiadiazole derivatives exhibit diverse biological activities, including antibacterial and antifungal properties. These compounds have been evaluated against various bacterial and fungal species, demonstrating their potential in treating infections and diseases related to these microorganisms (Patel & Patel, 2015).